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Cat. No.: B133585 Get Quote

A Technical Guide to the Safe Handling of Isatoic
Anhydride
Introduction: Isatoic anhydride (CAS No. 118-48-9) is a heterocyclic organic compound

derived from anthranilic acid.[1][2] It serves as a versatile precursor in the synthesis of various

pharmaceuticals, including methaqualone and other 4-quinazolinone-based drugs, as well as in

the production of polymers and other fine chemicals.[1][2] Given its reactivity and potential

hazards, a thorough understanding of its safety profile and handling requirements is critical for

researchers, scientists, and drug development professionals. This guide provides an in-depth

overview of the safety data, handling protocols, and emergency procedures for isatoic
anhydride.

Hazard Identification and Classification
Isatoic anhydride is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[3] It is recognized primarily as an irritant and a

skin sensitizer.[4][5] The toxicological properties of the material have not been fully

investigated, warranting cautious handling at all times.[5][6]

GHS Classification:

Serious Eye Damage/Eye Irritation: Category 2/2A[3][4]

Skin Sensitization: Category 1[3][4]
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Irritant: Eyes, skin, and respiratory system[6]

Table 1: GHS Hazard and Precautionary Statements
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Code Statement Reference

Hazard Statements

H317
May cause an allergic skin

reaction.
[4][7]

H319 Causes serious eye irritation. [4][7]

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[4][8]

P264
Wash skin thoroughly after

handling.
[4][8]

P272

Contaminated work clothing

should not be allowed out of

the workplace.

[4][8]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[4][7][8]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
[4][8]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4][7][8]

P333+P313

If skin irritation or a rash

occurs: Get medical

advice/attention.

[4]

P363
Wash contaminated clothing

before reuse.
[4]
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P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

[4][7]

Physical, Chemical, and Toxicological Properties
Isatoic anhydride is a beige to brown crystalline powder.[1][9] It is sensitive to moisture and

will hydrolyze to form anthranilic acid and carbon dioxide.[2][6]

Table 2: Physical and Chemical Properties of Isatoic
Anhydride

Property Value Reference

CAS Number 118-48-9 [2][3]

Molecular Formula C₈H₅NO₃ [5][10]

Molecular Weight 163.13 g/mol [5][9][10]

Appearance
White, beige, tan, or brown

crystalline solid/powder.
[1][9][10]

Melting Point
233 - 243 °C (with

decomposition)
[9][10]

Flash Point 308 °C / 586.4 °F [3][5][6]

Auto-Ignition Temp. 350 °C [5][11]

Solubility

Sparingly soluble in water (0.3

g/L); soluble in hot alcohol and

acetone; insoluble in ether,

benzene, and chloroform.

[1][9][10]

Vapor Density 5.6 (vs air) [1]

Table 3: Acute Toxicity Data
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Route Species Value Reference

Oral Rat LD50 > 2500 mg/kg [3]

Dermal Rabbit LD50 > 2000 mg/kg [3]

Inhalation Rat LC50 = 192 mg/m³ [3]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is essential to minimize exposure and ensure safety.

General Handling Protocol
Engineering Controls: Always handle isatoic anhydride in a well-ventilated area.[6] A

system of local exhaust ventilation is recommended to control emissions at the source.[4]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[3][6]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.

Procedural Discipline: Avoid contact with skin, eyes, and clothing.[6][8] Do not breathe in

dust.[5] Avoid the formation of dust and aerosols during handling.[4][7]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][4] Do not eat,

drink, or smoke in the work area.[8] Remove contaminated clothing and wash it before

reuse.[4][6]

Storage Protocol
Container: Keep the container tightly closed when not in use.[1][6]

Environment: Store in a cool, dry, and well-ventilated area.[1][4][7]

Moisture Protection: Isatoic anhydride is moisture-sensitive; store protected from moisture

and away from water sources.[1][4][6]

Incompatibilities: Store away from incompatible substances, which include strong oxidizing

agents, strong acids, and strong bases.[3][8]
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Personal Protective Equipment (PPE)
A systematic approach to PPE selection is mandatory for the safe handling of isatoic
anhydride.

Personal Protective Equipment (PPE) Protocol

Task: Handling Isatoic Anhydride

Are Engineering Controls
(e.g., Fume Hood) in Use?

Yes (Recommended) No (High Risk)

Eye Protection:
Chemical safety goggles or full face shield.

Skin Protection:
- Chemical-resistant gloves (inspect before use).

- Clean, body-covering clothing or lab coat.

Respiratory Protection:
NIOSH-approved particulate respirator if dust is generated or ventilation is inadequate.

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling isatoic anhydride.

Detailed PPE Specifications:

Eye/Face Protection: Wear chemical safety goggles or a full face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4][6][7]
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Skin Protection: Wear protective gloves (e.g., nitrile) and clean, body-covering clothing.[4][5]

Gloves must be inspected prior to use and disposed of properly after.[7]

Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a

NIOSH/MSHA-approved particulate respirator should be used.[4][6][11] For emergencies or

unknown exposure levels, a full-face positive-pressure, air-supplied respirator is

recommended.[4][11]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
The following diagram outlines the initial response to an exposure event. Always seek medical

attention after administering first aid.[4][5]

First Aid Decision Workflow

Exposure Occurs What is the route of exposure?

Inhalation:
1. Move person to fresh air.

2. If not breathing, give artificial respiration.
3. Seek immediate medical attention.

Inhalation

Skin Contact:
1. Remove contaminated clothing.

2. Flush skin with plenty of soap and water for at least 15 minutes.
3. Seek medical attention if irritation or rash occurs.

Skin

Eye Contact:
1. Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids.

2. Remove contact lenses if present and easy to do.
3. Seek immediate medical attention.Eye

Ingestion:
1. Do NOT induce vomiting.

2. If conscious, rinse mouth and drink 2-4 cups of water or milk.
3. Never give anything by mouth to an unconscious person.

4. Seek immediate medical attention.

Ingestion
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Click to download full resolution via product page

Caption: First aid procedures for isatoic anhydride exposure.[4][5][6]

Accidental Release Measures (Spill Response)
In the event of a spill, prioritize personnel safety and environmental protection.[7]
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Spill Response Protocol

Spill Detected

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, goggles, protective suit).

Contain the spill.
Avoid dust generation.

Clean-up Procedure

Small Spill:
Sweep up material and place into a suitable, closed container for disposal.

If spill is small

Large Spill:
Cover with an inert, non-combustible absorbent material (e.g., sand, vermiculite), then shovel into a container. Do not let product enter drains.

If spill is large

Decontaminate the area.
Finish cleaning by spreading water on the contaminated surface and dispose of according to regulations.

Dispose of waste in accordance with federal, state, and local requirements.

Click to download full resolution via product page

Caption: Step-by-step workflow for managing spills of isatoic anhydride.[5][6][7][8]
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Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[5][6][7] Do not get water inside containers, as the material is moisture-sensitive.[6]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be

generated, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[3][5][6]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH-approved mode.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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